Cas no 1103738-26-6 ((2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone)

(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone is a substituted benzophenone derivative with potential applications in synthetic organic chemistry and pharmaceutical research. Its distinct molecular structure, featuring chloro and iodo substituents on one phenyl ring and an ethoxy group on the other, offers versatility as an intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing and donating properties of its substituents enhance reactivity in targeted transformations. This compound may also serve as a scaffold for developing bioactive molecules due to its balanced lipophilicity and steric profile. Its well-defined structure ensures reproducibility in synthetic pathways, making it a valuable tool for method development and medicinal chemistry studies.
(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone structure
1103738-26-6 structure
Product Name:(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone
CAS No:1103738-26-6
MF:C15H12ClIO2
MW:386.612055778503
MDL:MFCD18642360
CID:1197935
PubChem ID:57432783
Update Time:2025-06-07

(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-chloro-5-iodo-phenyl)-(4-ethoxyphenyl)methanone
    • 2-CHLORO-5-FLUOROBENZYLALCOHOL
    • (2-chloro-5-fluorophenyl)methan-1-ol
    • (2-chloro-5-iodophenyl)(4-ethoxyphenyl)methanone
    • ACMC-1CGUV
    • (2-Chloro-5-fluoro-pyrimidin-4-yl)-phenylamine
    • AC1MCN6Z
    • SureCN810490
    • (2-Chloro-5-iodo-phenyl)-(4-ethoxy-phenyl)-methanone
    • BGRJXWMKCUZBIG-UHFFFAOYSA-N
    • AK548482
    • (2-chloro-5-iodophenyl) (4-ethoxyphenyl)methanone
    • 1103738-26-6
    • SY126110
    • DS-19445
    • AKOS030527184
    • AC-31118
    • MFCD18642360
    • A894908
    • SCHEMBL1934926
    • W13129
    • (5-Iodo-2-chlorophenyl)(4-ethoxyphenyl)methanone
    • C15H12ClIO2
    • AMY20632
    • DB-097249
    • (2-chloro-5-iodophenyl)-(4-ethoxyphenyl)methanone
    • (2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone
    • MDL: MFCD18642360
    • Inchi: 1S/C15H12ClIO2/c1-2-19-12-6-3-10(4-7-12)15(18)13-9-11(17)5-8-14(13)16/h3-9H,2H2,1H3
    • InChI Key: BGRJXWMKCUZBIG-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(=C1)C(C1C=CC(=CC=1)OCC)=O)Cl

Computed Properties

  • Exact Mass: 385.95705g/mol
  • Monoisotopic Mass: 385.95705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.7E-3 g/L) (25 ºC),

(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone Security Information

(2-Chloro-5-iodophenyl)(4-ethoxyphenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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